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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of phomalactone acetate, a fungal metabolite

studied for its biological activities. Adherence to these procedures is critical for laboratory safety

and environmental protection.

Chemical and Physical Properties
A summary of the known quantitative data for phomalactone acetate is presented below. This

information is crucial for a comprehensive understanding of the compound's characteristics.

Property Value Source

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.2 g/mol [1]

Appearance Powder [2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[2]
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According to safety data sheets, phomalactone acetate presents specific hazards that must

be addressed through appropriate handling and personal protective equipment (PPE). One

supplier has classified the compound as follows:

H302: Harmful if swallowed.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

It is important to note that another supplier does not classify the substance as hazardous

according to the Globally Harmonized System (GHS).[3] However, to ensure the highest safety

standards, it is prudent to handle phomalactone acetate as a hazardous substance,

particularly concerning its potential aquatic toxicity.

Personal Protective Equipment (PPE): When handling phomalactone acetate, the following

PPE should be worn:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Impervious clothing.[2]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust and aerosol formation.[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of phomalactone
acetate and its contaminated materials. This procedure is designed to minimize exposure and

prevent environmental contamination.

1. Waste Segregation and Collection:

All materials contaminated with phomalactone acetate, including unused product, empty

containers, gloves, and disposable labware, must be collected in a designated, properly

labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.
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2. Container Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the

specific chemical name, "Phomalactone Acetate."

Ensure the label includes the associated hazard warnings (e.g., "Harmful if Swallowed,"

"Toxic to Aquatic Life").

3. Storage of Waste:

Store the sealed waste container in a cool, well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing/reducing agents.[2]

The storage area should be secure and accessible only to authorized personnel.

4. Final Disposal:

The disposal of phomalactone acetate waste must be conducted through an approved

waste disposal plant.[2]

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

the collection and disposal of the hazardous waste. Do not attempt to dispose of this

chemical down the drain or in regular trash.

5. Spill Management:

In the event of a spill, collect the spillage to prevent it from entering drains, water courses, or

the soil.[2]

Use appropriate absorbent materials for liquid spills.

The collected spill material must be treated as hazardous waste and disposed of according

to the procedures outlined above.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the proper disposal procedure for

phomalactone acetate.
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(Unused product, contaminated labware, PPE)
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for Waste Pickup
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Caption: Workflow for the safe disposal of phomalactone acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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